2-Hydroxyhept-3-enoic acid
Description
2-Hydroxyhept-3-enoic acid is a chemical compound that is related to medium-chain fatty acids . It is also known as Atorvastatin 3-Deoxy-Hept-2-Enoic Acid . The molecular formula of this compound is C7H12O3 .
Molecular Structure Analysis
The molecular structure of 2-Hydroxyhept-3-enoic acid consists of a seven-carbon chain with a double bond between the second and third carbon atoms. There is a hydroxyl group attached to the second carbon atom .Scientific Research Applications
- Atorvastatin 3-Deoxy-Hept-2-Enoic Acid Sodium Salt : Derived from 2-Hydroxyhept-3-enoic acid, this compound is a key intermediate in the synthesis of atorvastatin, a widely used cholesterol-lowering drug. Atorvastatin inhibits HMG-CoA reductase, an enzyme involved in cholesterol biosynthesis, thus reducing LDL (“bad”) cholesterol levels in the blood. It plays a crucial role in managing cardiovascular diseases .
Lipid Metabolism and Cholesterol Regulation
properties
IUPAC Name |
(E)-2-hydroxyhept-3-enoic acid |
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InChI |
InChI=1S/C7H12O3/c1-2-3-4-5-6(8)7(9)10/h4-6,8H,2-3H2,1H3,(H,9,10)/b5-4+ |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
ZUYNRZIJQNFCRP-SNAWJCMRSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CCCC=CC(C(=O)O)O |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Isomeric SMILES |
CCC/C=C/C(C(=O)O)O |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C7H12O3 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
144.17 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
2-Hydroxyhept-3-enoic acid | |
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